1. Home
  2. Product
  3. Monoethyl phthalate O-beta-D-glucuronide
Monoethyl phthalate O-beta-D-glucuronide Monoethyl phthalate O-beta-D-glucuronide
Brand Name: Vulcanchem
CAS No.: 671215-25-1
VCID: VC0127001
InChI: InChI=1S/C16H18O10/c1-2-24-14(22)7-5-3-4-6-8(7)15(23)26-16-11(19)9(17)10(18)12(25-16)13(20)21/h3-6,9-12,16-19H,2H2,1H3,(H,20,21)/t9-,10-,11+,12-,16-/m0/s1
SMILES: CCOC(=O)C1=CC=CC=C1C(=O)OC2C(C(C(C(O2)C(=O)O)O)O)O
Molecular Formula: C16H18O10
Molecular Weight: 370.31

Monoethyl phthalate O-beta-D-glucuronide

CAS No.: 671215-25-1

Cat. No.: VC0127001

Molecular Formula: C16H18O10

Molecular Weight: 370.31

* For research use only. Not for human or veterinary use.

Monoethyl phthalate O-beta-D-glucuronide - 671215-25-1

Specification

CAS No. 671215-25-1
Molecular Formula C16H18O10
Molecular Weight 370.31
IUPAC Name (2S,3S,4S,5R,6S)-6-(2-ethoxycarbonylbenzoyl)oxy-3,4,5-trihydroxyoxane-2-carboxylic acid
Standard InChI InChI=1S/C16H18O10/c1-2-24-14(22)7-5-3-4-6-8(7)15(23)26-16-11(19)9(17)10(18)12(25-16)13(20)21/h3-6,9-12,16-19H,2H2,1H3,(H,20,21)/t9-,10-,11+,12-,16-/m0/s1
Standard InChI Key MCMQAADVCDNUCU-RPHNGCRZSA-N
SMILES CCOC(=O)C1=CC=CC=C1C(=O)OC2C(C(C(C(O2)C(=O)O)O)O)O

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator
Related : Promising Compounds and Repurposed Drugs for COVID-19